Cas no 893304-72-8 (5-(hydroxymethyl)-2-methyl-4-({4-(propan-2-yl)phenylamino}methyl)pyridin-3-ol)

• Product Name: 5-(hydroxymethyl)-2-methyl-4-({4-(propan-2-yl)phenylamino}methyl)pyridin-3-ol
• CAS No: 893304-72-8
• MF: C₁₇H₂₂N₂O₂
• MW: 286.368784427643
• MDL: MFCD14914576
• CID: 5232842
• PubChem ID: 20914695
• Update Time: 2025-11-02

5-(hydroxymethyl)-2-methyl-4-({4-(propan-2-yl)phenylamino}methyl)pyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-(hydroxymethyl)-2-methyl-4-({[4-(propan-2-yl)phenyl]amino}methyl)pyridin-3-ol
• 3-Pyridinemethanol, 5-hydroxy-6-methyl-4-[[[4-(1-methylethyl)phenyl]amino]methyl]-
• 5-(hydroxymethyl)-2-methyl-4-({4-(propan-2-yl)phenylamino}methyl)pyridin-3-ol

• MDL： MFCD14914576
• Inchi： 1S/C17H22N2O2/c1-11(2)13-4-6-15(7-5-13)19-9-16-14(10-20)8-18-12(3)17(16)21/h4-8,11,19-21H,9-10H2,1-3H3
• InChI Key： HJBDVAIDAYVWNT-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(O)C(CNC2=CC=C(C(C)C)C=C2)=C1CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamines Pyridoxamine 5'-phosphates
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridoxamine 5'-phosphates

Additional information on 5-(hydroxymethyl)-2-methyl-4-({4-(propan-2-yl)phenylamino}methyl)pyridin-3-ol

5-(Hydroxymethyl)-2-methyl-4-({4-(propan-2-yl)phenylamino}methyl)pyridin-3-ol (CAS 893304-72-8): A Comprehensive Overview

5-(Hydroxymethyl)-2-methyl-4-({4-(propan-2-yl)phenylamino}methyl)pyridin-3-ol (CAS 893304-72-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique structural features, plays a crucial role in the development of novel therapeutic agents. The presence of both hydroxymethyl and propan-2-yl groups in its structure makes it a versatile intermediate in synthetic chemistry.

The compound's molecular formula and intricate structure contribute to its diverse applications. Researchers are particularly interested in its potential as a building block for drug discovery and medicinal chemistry. Its ability to interact with biological targets has made it a subject of numerous studies, especially in the context of enzyme inhibition and receptor modulation. The pyridin-3-ol moiety is a key feature that enhances its bioactivity.

In recent years, the demand for 5-(Hydroxymethyl)-2-methyl-4-({4-(propan-2-yl)phenylamino}methyl)pyridin-3-ol has increased due to its relevance in personalized medicine and targeted therapy. The compound's potential to address unmet medical needs aligns with current trends in healthcare, where precision and efficacy are paramount. Its role in small molecule therapeutics is particularly noteworthy, as it offers a pathway to develop treatments for complex diseases.

The synthesis of CAS 893304-72-8 involves advanced organic chemistry techniques, including multistep reactions and catalytic processes. Researchers often employ green chemistry principles to optimize its production, minimizing environmental impact. The compound's stability and solubility properties are also critical factors in its formulation and application.

From a commercial perspective, 5-(Hydroxymethyl)-2-methyl-4-({4-(propan-2-yl)phenylamino}methyl)pyridin-3-ol is available through specialized chemical suppliers who cater to the pharmaceutical and research sectors. Its pricing and availability are influenced by factors such as purity levels, batch size, and market demand. Companies investing in R&D often seek high-purity grades to ensure reproducible results in their experiments.

The future of CAS 893304-72-8 looks promising, with ongoing studies exploring its potential in neurodegenerative diseases and cancer therapy. As the scientific community continues to uncover its mechanisms of action, the compound is expected to play a pivotal role in next-generation therapeutics. Its integration into AI-driven drug discovery platforms further highlights its relevance in modern research.

For those interested in the technical specifications of 5-(Hydroxymethyl)-2-methyl-4-({4-(propan-2-yl)phenylamino}methyl)pyridin-3-ol, detailed data sheets are available, covering aspects such as molecular weight, melting point, and spectroscopic properties. These resources are invaluable for researchers aiming to incorporate the compound into their work.

In conclusion, CAS 893304-72-8 represents a fascinating area of study in contemporary chemistry and pharmacology. Its multifaceted applications and potential for innovation make it a compound worth watching in the years to come. Whether you're a researcher, a pharmaceutical professional, or a chemistry enthusiast, understanding this compound's significance can provide valuable insights into the future of drug development and scientific advancement.